Cas no 675624-80-3 (1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid)

• Product Name: 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid
• CAS No: 675624-80-3
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• MDL: MFCD10007615
• CID: 4133299
• PubChem ID: 5248230
• Update Time: 2025-06-08

1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 1-[[[(4-methylphenyl)sulfonyl]amino]methyl]-
• [1-({[(4-Methylphenyl)sulfonyl]amino}methyl)-cyclohexyl]acetic acid
• 2-[1-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexyl]acetic acid
• 2-[1-[[(4-methylphenyl)sulfonylamino]methyl]cyclohexyl]ethanoic acid
• 2-[1-[(p-tolylsulfonylamino)methyl]cyclohexyl]acetic acid
• 2-{1-[(4-Methylbenzenesulfonamido)methyl]cyclohexyl}acetic acid
• 7232-06-6
• AKOS005175129
• EN300-302982
• [1-({[(4-methylphenyl)sulfonyl]amino}-methyl)cyclohexyl]acetic acid
• G32174
• CS-0245311
• 2-(1-((4-Methylphenylsulfonamido)methyl)cyclohexyl)aceticacid
• ALBB-015796
• 675624-80-3
• SB82926
• MFCD10007615
• DTXSID40413094
• 2-(1-(((4-METHYLPHENYL)SULFONAMIDO)METHYL)CYCLOHEXYL)ACETIC ACID
• [1-({[(4-methylphenyl)sulfonyl]amino}methyl)cyclohexyl]acetic acid
• STL457176
• LS-04932
• [1-(([(4-Methylphenyl)sulfonyl]amino)methyl)cyclohexyl]acetic acid
• 2-(1-((4-Methylphenylsulfonamido)methyl)cyclohexyl)acetic acid
• 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid

• MDL： MFCD10007615
• Inchi： 1S/C16H23NO4S/c1-13-5-7-14(8-6-13)22(20,21)17-12-16(11-15(18)19)9-3-2-4-10-16/h5-8,17H,2-4,9-12H2,1H3,(H,18,19)
• InChI Key： CNTJKVYUZPNHKF-UHFFFAOYSA-N
• SMILES： C1(CNS(C2=CC=C(C)C=C2)(=O)=O)(CC(O)=O)CCCCC1

Computed Properties

• Exact Mass: 325.13477939Da
• Monoisotopic Mass: 325.13477939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.9Ų

1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid

Introduction to 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid (CAS No. 675624-80-3)

1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 675624-80-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a sulfonylamino functional group and a cyclohexylacetic acid moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in medicinal chemistry and drug development.

The sulfonylamino moiety, specifically the (4-Methylphenyl)sulfonylamino part, plays a crucial role in modulating the reactivity and biological activity of the compound. Sulfonylamines are widely recognized for their utility in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The presence of the 4-Methylphenyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability. This structural feature is particularly relevant in the design of drugs that require efficient absorption and distribution within the body.

The cyclohexylacetic acid component contributes to the overall solubility and stability of the compound. Cyclohexylacetic acid derivatives have been studied for their potential in various therapeutic applications, including anti-inflammatory and analgesic effects. The combination of these structural elements in 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid suggests a multifaceted pharmacological profile that could be exploited for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The sulfonylamino group, in particular, has been extensively investigated for its role in modulating enzyme activity. For instance, sulfonylureas, which contain a related sulfonylaminogroup, are well-known for their efficacy in treating diabetes by targeting pancreatic β-cells. Similarly, nonsteroidal anti-inflammatory drugs (NSAIDs) often incorporate sulfonylaminogroups to enhance their anti-inflammatory properties.

The cyclohexylacetic acid moiety has also been studied for its potential in drug design. Cyclohexane-based scaffolds are frequently employed in medicinal chemistry due to their ability to mimic natural biomolecules and provide favorable pharmacokinetic properties. For example, some cyclohexyl derivatives have shown promise as kinase inhibitors, where the cyclohexyl ring helps stabilize the binding conformation with the target enzyme.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for biological activity. Virtual screening techniques allow researchers to predict how different molecules might interact with biological targets based on their structural features. In this context, 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid has been identified as a potential lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The introduction of the sulfonylamino group typically involves nucleophilic substitution reactions or condensation reactions with appropriate sulfonyl chlorides or sulfonamides. The subsequent attachment of the cyclohexylacetic acid moiety may involve Grignard reactions or other organometallic transformations to establish the desired carbon-carbon bonds.

One of the key challenges in working with such complex molecules is achieving regioselectivity during synthesis. The presence of multiple reactive sites necessitates precise control over reaction pathways to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have greatly improved the efficiency and selectivity of these processes.

In terms of biological evaluation, preliminary studies on derivatives of 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid have shown promising results in vitro. These studies have focused on assessing interactions with enzymes and receptors relevant to various diseases, including cancer and inflammatory disorders. The ability of this compound to modulate target proteins suggests its potential as a starting point for developing new therapeutic strategies.

The development of novel drugs is often a lengthy and resource-intensive process that requires extensive characterization at both chemical and biological levels. However, computational tools have significantly accelerated this process by allowing researchers to predict properties such as solubility, metabolic stability, and drug-likeness before conducting costly experimental trials. This approach has been particularly valuable in optimizing lead compounds like 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid for further development.

Future research directions may include exploring analogues of this compound with modified functional groups or substituents to enhance specific pharmacological properties. Additionally, studies on its mechanism of action will be crucial for understanding how it interacts with biological targets at a molecular level. This information will guide efforts to improve its efficacy and reduce potential side effects.

The integration of machine learning techniques into drug discovery has also opened new avenues for exploring compounds like 1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid. These methods can identify patterns in large datasets that may not be apparent through traditional experimental approaches alone. By leveraging machine learning models trained on known bioactive compounds, researchers can predict new structures that may exhibit desirable biological activities.

In conclusion,1-({(4-Methylphenyl)sulfonylamino}methyl)-cyclohexylacetic Acid (CAS No. 675624-80-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable candidate for further exploration into drug development efforts aimed at addressing various diseases.